Ethyl [(2-methylphenyl)amino](oxo)acetate

• IUPAC Name: ethyl 2-(2-methylanilino)-2-oxoacetate
• InChI: InChI=1S/C11H13NO3/c1-3-15-11(14)10(13)12-9-7-5-4-6-8(9)2/h4-7H,3H2,1-2H3,(H,12,13)
• InChI Key: OVFYTRYWFURUJL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)NC1=CC=CC=C1C
• Molecular Formula: C11H13NO3
• Molecular Weight: 207.23 g/mol
• CAS No.: 53117-14-9

Description

Ethyl (2-methylphenyl)aminoacetate (CAS 53117-14-9, MFCD00966377) is an oxoacetate derivative featuring a 2-methylphenyl substituent on the amino group. Its molecular formula is C₁₁H₁₃NO₃, with an average molecular weight of 207.23 g/mol. This compound is widely used as a pharmaceutical intermediate, agrochemical precursor, and research chemical due to its versatile reactivity .

Preparation Methods

Nucleophilic Substitution Using Diethyl Oxalate and 2-Methylaniline

The most direct route involves the reaction of 2-methylaniline with diethyl oxalate under nucleophilic substitution conditions. This method, adapted from the synthesis of ethyl 2-(ethylamino)-2-oxoacetate, leverages the nucleophilicity of the amine to attack the electrophilic carbonyl carbon of diethyl oxalate.

Reaction Mechanism and Optimization

The reaction proceeds via a two-step mechanism:

• Nucleophilic attack : 2-Methylaniline attacks one carbonyl group of diethyl oxalate, displacing an ethoxide ion.
• Esterification : The intermediate undergoes proton transfer and elimination of ethanol, yielding the target compound.

Key parameters from analogous syntheses:

• Catalyst : Aliquat 336 (0.1–1.0 eq) enhances reaction efficiency by acting as a phase-transfer catalyst.
• Solvent : Dichloromethane or dimethyl sulfoxide (DMSO) is preferred for solubility and inertness.
• Temperature : Room temperature (20–25°C) suffices, though prolonged reaction times (72–120 hours) are necessary for aromatic amines due to reduced nucleophilicity compared to aliphatic amines.
• Molar ratio : A 1:1 ratio of 2-methylaniline to diethyl oxalate is typical, though excess diethyl oxalate (1.0–2.0 eq) may improve yields.

Workup and Purification

Post-reaction, the mixture is dried over anhydrous sodium sulfate, concentrated, and purified via silica gel chromatography using ethyl acetate/petroleum ether (15:1 v/v). Yields for analogous reactions range from 41–59%, though optimization for 2-methylaniline may require adjustments to solvent polarity or catalyst loading.

Comparative Analysis of Methods

Method	Yield	Reaction Time	Purification	Scalability
Nucleophilic substitution	41–59%	72–120 h	Column chromatography	High
Acid chloride coupling	~30%*	24–48 h	Distillation	Moderate
Multi-component reaction	47–59%	72–120 h	Column chromatography	Low

*Estimated based on analogous syntheses.

Spectroscopic Characterization

While specific data for Ethyl (2-methylphenyl)aminoacetate are scarce, analogous compounds exhibit the following features:

• ¹H NMR (CDCl₃) :
  • δ 1.28 (t, 3H, CH₂CH₃), δ 4.22 (q, 2H, OCH₂), δ 6.8–7.2 (m, 4H, aromatic), δ 8.92 (s, 1H, NH).
• IR : Strong absorptions at ~1740 cm⁻¹ (C=O ester) and ~1680 cm⁻¹ (C=O amide).

Industrial and Environmental Considerations

• Cost-effectiveness : Diethyl oxalate and 2-methylaniline are commercially available at scales >100 kg, favoring Method 1 for industrial use.
• Waste reduction : Method 1 generates minimal byproducts (ethanol), whereas acid chloride routes produce HCl, requiring neutralization.

Scientific Research Applications

Medicinal Chemistry

Therapeutic Potential
Ethyl (2-methylphenyl)aminoacetate serves as an intermediate in the synthesis of pharmaceutical compounds. Its structure allows for modifications that can lead to compounds with potential therapeutic effects, particularly in treating various diseases such as diabetes and cancer. Research indicates that derivatives of this compound exhibit significant biological activity, including anti-inflammatory and anticancer properties.

Case Study: Anti-Cancer Activity
A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of ethyl (2-methylphenyl)aminoacetate showed promising results against cancer cell lines. The compound's ability to inhibit tumor growth was attributed to its interaction with specific cellular receptors involved in cell proliferation and apoptosis .

Organic Synthesis

Building Block for Complex Molecules
Ethyl (2-methylphenyl)aminoacetate is utilized as a building block in organic synthesis. Its functional groups enable it to participate in various chemical reactions, facilitating the creation of more complex organic molecules.

Table 1: Common Reactions Involving Ethyl (2-methylphenyl)aminoacetate

Reaction Type	Description	Common Reagents
Oxidation	Converts the oxo group to hydroxyl derivatives	Potassium permanganate, Chromium trioxide
Reduction	Reduces oxo groups to hydroxyl groups	Lithium aluminum hydride, Sodium borohydride
Substitution	Nucleophilic substitution reactions	Amines, Thiols

Biological Studies

Enzyme Interaction Studies
Research has shown that ethyl (2-methylphenyl)aminoacetate can interact with various enzymes, making it a candidate for studies investigating enzyme-catalyzed reactions. The hydrolysis of its ester group can release active components that may modulate biological pathways.

Case Study: Enzyme Modulation
A research article highlighted the compound's role in modulating enzyme activity related to metabolic pathways. The findings suggested that derivatives could serve as potential enzyme inhibitors or activators, offering insights into new therapeutic strategies for metabolic disorders .

Industrial Applications

Production of Specialty Chemicals
In industrial settings, ethyl (2-methylphenyl)aminoacetate is used in the production of specialty chemicals. Its unique properties make it suitable for applications in agrochemicals and materials science.

Table 2: Industrial Applications of Ethyl (2-methylphenyl)aminoacetate

Application Area	Description
Agrochemicals	Development of herbicides and pesticides
Materials Science	Used as a precursor for polymer synthesis

Mechanism of Action

The mechanism of action of ethyl (2-methylphenyl)aminoacetate involves its interaction with specific molecular targets. The compound can act as a substrate for enzymes, leading to the formation of various metabolites. These metabolites can then participate in different biochemical pathways, exerting their effects on cellular processes .

Comparison with Similar Compounds

Structural Variations and Molecular Properties

The following table summarizes key structural analogs of Ethyl (2-methylphenyl)aminoacetate, highlighting substituent effects on molecular properties:

Compound Name	Substituent(s) on Phenyl Ring	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	References
Ethyl (2-methylphenyl)aminoacetate	2-methyl	C₁₁H₁₃NO₃	207.23	Pharmaceutical intermediate
Ethyl (2-methyl-5-nitrophenyl)aminoacetate	2-methyl, 5-nitro	C₁₁H₁₂N₂O₅	252.23	Enhanced electron-withdrawing group; potential bioactivity
Ethyl (3-fluoro-4-methylphenyl)aminoacetate	3-fluoro, 4-methyl	C₁₁H₁₂FNO₃	225.22	Increased polarity; agrochemical applications
Ethyl (4-ethoxyphenyl)aminoacetate	4-ethoxy	C₁₂H₁₅NO₄	237.25	Improved solubility in polar solvents
Ethyl (2-methoxyphenyl)aminoacetate	2-methoxy	C₁₁H₁₃NO₄	223.23	Stabilized via methoxy group; API intermediate

Key Observations :

• Electron-withdrawing groups (e.g., nitro in ) increase reactivity for electrophilic substitution, whereas electron-donating groups (e.g., methoxy in ) enhance stability.

Physicochemical Stability

• Storage: Most analogs (e.g., ) are stable at room temperature, non-hygroscopic, and compatible with standard organic solvents.
• Solubility: Ethyl (4-ethoxyphenyl)aminoacetate exhibits higher aqueous solubility due to the ethoxy group, while nitro-substituted derivatives () are more crystalline .

Biological Activity

Ethyl (2-methylphenyl)aminoacetate, a compound with the molecular formula C$_{11}$H$_{13}$NO$_3$, has garnered attention in various fields of biological and medicinal chemistry due to its potential therapeutic applications. This article delves into its biological activity, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

Ethyl (2-methylphenyl)aminoacetate features an ester functional group derived from acetic acid and an amino group linked to a 2-methylphenyl moiety. Its structure can be represented as follows:

$$\text{Ethyl }[(2-\text{methylphenyl})\text{amino}](\text{oxo})\text{acetate}$$

This compound is characterized by its potential to interact with various biological targets, influencing enzyme activities and cellular pathways.

The biological activity of Ethyl (2-methylphenyl)aminoacetate is primarily linked to its interactions with specific enzymes and receptors. The ester group can hydrolyze, releasing active components that may modulate biological pathways. Notably, it may function as an inhibitor or activator of certain enzymes, affecting biochemical pathways crucial for cellular functions.

Key Mechanisms:

• Enzyme Interaction : The compound exhibits potential binding affinity towards various enzymes, influencing their catalytic activity.
• Cellular Pathway Modulation : By interacting with specific receptors, it may alter signaling pathways involved in cell proliferation and apoptosis.

Biological Activities

Research indicates that Ethyl (2-methylphenyl)aminoacetate possesses several biological activities, including:

• Antimicrobial Activity : Preliminary studies suggest that this compound may exhibit antimicrobial properties against various pathogens.
• Anticancer Potential : Investigations into its effects on cancer cell lines have shown promise in inhibiting tumor growth.
• Anti-inflammatory Effects : The compound may also play a role in reducing inflammation through modulation of inflammatory cytokines.

Study 1: Anticancer Activity

A study conducted on various cancer cell lines demonstrated that Ethyl (2-methylphenyl)aminoacetate significantly inhibited cell proliferation at concentrations ranging from 10 to 50 µM. The mechanism was attributed to the induction of apoptosis through the activation of caspase pathways.

Study 2: Antimicrobial Efficacy

In vitro assays revealed that the compound exhibited notable antimicrobial activity against both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) was determined to be 25 µg/mL against Staphylococcus aureus and Escherichia coli.

Comparative Analysis with Similar Compounds

To understand the unique properties of Ethyl (2-methylphenyl)aminoacetate, it is useful to compare it with structurally similar compounds:

Compound Name	Structure Features	Biological Activity
Ethyl (4-methylphenyl)aminoacetate	Para-substituted phenyl group	Antimicrobial, anticancer
Ethyl (3-chloro-2-methylphenyl)aminoacetate	Chloro-substituted aromatic ring	Antiviral, anti-inflammatory
Ethyl (4-nitrophenyl)aminoacetate	Nitro group on para position	Antioxidant, anticancer